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Compound of Interest

Compound Name: Propyl! Gallate

Cat. No.: B15612679

Propyl Gallate Solubility: An In-Depth Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of propyl gallate, a
widely used antioxidant, in three common laboratory solvents: ethanol, dimethyl sulfoxide
(DMSO0), and various aqueous buffers. This document is intended to be a valuable resource for
researchers, scientists, and professionals in drug development who utilize propyl gallate in
their work.

Quantitative Solubility Data

The solubility of propyl gallate varies significantly across different solvents. The following
tables summarize the available quantitative data to facilitate easy comparison.

Table 1: Solubility of Propyl Gallate in Organic Solvents
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Solvent Solubility Temperature (°C) Notes

Freely soluble.[3]
Another source
reports a much higher
Ethanol 50 mg/mL[1][2] Room Temperature solubility of 103
g/100g at 25°C, which
may refer to 100g of

solvent.
DMSO 15 mg/mL[4] Not Specified
Sonication is
55.00 mg/mL[5] Not Specified
recommended.[5]
250 mg/mL Not Specified Requires sonication.
Table 2: Solubility of Propyl Gallate in Aqueous Systems

Solvent . Temperature

pH Solubility Notes
System (°C)

5.7 (0.2% aq. Slightly soluble.
Water 3.5 mg/mL[2] 25

soln)[6] (3]
Phosphate Buffer )

) Sparingly soluble
Saline (PBS) . )
) 7.2 ~0.33 mg/mL[4] Not Specified in agueous
with DMF (1:2
) buffers.[4]
ratio)
Aqueous 6.3 (0.05% aq. N N
] Not Specified Not Specified
Solution soln)[6]
Aqueous 5.9 (0.1% aq. - -
_ Not Specified Not Specified

Solution soln)[6]

Factors Influencing Solubility
Temperature

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB1465703_EN.htm
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/306/718/p3130pis.pdf
https://www.atamanchemicals.com/propyl-gallate_u26206/
https://cdn.caymanchem.com/cdn/insert/22293.pdf
https://www.targetmol.com/compound/propyl%20gallate
https://www.targetmol.com/compound/propyl%20gallate
https://www.benchchem.com/product/b15612679?utm_src=pdf-body
https://www.drugfuture.com/chemdata/propyl-gallate.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/306/718/p3130pis.pdf
https://www.atamanchemicals.com/propyl-gallate_u26206/
https://cdn.caymanchem.com/cdn/insert/22293.pdf
https://cdn.caymanchem.com/cdn/insert/22293.pdf
https://www.drugfuture.com/chemdata/propyl-gallate.html
https://www.drugfuture.com/chemdata/propyl-gallate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The solubility of propyl gallate in most solvents, including ethanol, is dependent on
temperature. As demonstrated in studies, the solubility of propyl gallate in ethanol increases
with a rise in temperature over the range of 293.15 K to 333.15 K.[7] This endothermic
dissolution process is a critical consideration for preparing saturated solutions or for
crystallization processes.

pH and pKa

The solubility of propyl gallate in aqueous solutions is significantly influenced by pH due to its
phenolic hydroxyl groups. The experimental pKa of propyl gallate is approximately 8.11.[2][6]
[8] This indicates that in solutions with a pH below its pKa, propyl gallate will be predominantly
in its neutral, less soluble form. As the pH of the aqueous solution approaches and exceeds the
pKa, the phenolic hydroxyl groups will deprotonate, forming the more soluble gallate anion.
Therefore, the solubility of propyl gallate is expected to increase significantly in alkaline
agueous buffers.

Experimental Protocol: Gravimetric Method for
Solubility Determination

The gravimetric method is a reliable and straightforward technique for determining the solubility
of a compound like propyl gallate. It involves preparing a saturated solution, separating the
dissolved solute from the undissolved solid, and then determining the mass of the dissolved
solute by evaporating the solvent.

Materials
» Propyl gallate (solid)

Solvent of interest (e.g., ethanol, DMSO, specific aqueous buffer)

Analytical balance

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or pre-weighed vials
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e Drying oven
Procedure

o Preparation of Saturated Solution:

o Add an excess amount of solid propyl gallate to a known volume of the solvent in a
sealed container. The presence of undissolved solid is crucial to ensure saturation.

o Place the container in a thermostatic shaker or water bath set to the desired temperature.

o Agitate the mixture for a sufficient period to allow it to reach equilibrium. This can range
from several hours to days, depending on the solvent and temperature.

e Separation of Dissolved and Undissolved Solute:
o Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pre-heated or pre-cooled syringe to maintain the experimental temperature.

o Immediately filter the supernatant through a syringe filter that is compatible with the
solvent to remove any remaining solid particles.

e Determination of Solute Mass:
o Transfer a precise volume of the clear filtrate to a pre-weighed evaporating dish or vial.

o Carefully evaporate the solvent under a gentle stream of nitrogen or in a drying oven at a
temperature that will not cause decomposition of the propyl gallate.

o Once the solvent is completely evaporated, place the dish or vial in a desiccator to cool to
room temperature.

o Weigh the dish or vial containing the dry propyl gallate residue on an analytical balance.

» Calculation of Solubility:
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o The mass of the dissolved propyl gallate is the final weight of the dish/vial minus its initial
tare weight.

o Solubility is then calculated by dividing the mass of the dissolved propyl gallate by the
volume of the filtrate that was evaporated. The results are typically expressed in units such
as mg/mL or g/100mL.

Visualizing Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of propyl
gallate solubility.
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Workflow for Gravimetric Solubility Determination

Preparation

Add excess propyl gallate to solvent

Equilibrate at constant temperature with agitation

Sepayation

Allow undissolved solid to settle

Withdraw and filter supernatant

Transfer known volume of filtrate to pre-weighed container

l

Evaporate solvent

l

Dry and weigh residue

Calculation

Calculate mass of dissolved propyl gallate

Determine solubility (mass/volume)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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